Purple-stemmed Privet (Ligustrum sinense)

Ligustrum robustum

Purple-stemmed Privet

OleaceaeLigustrumLigustrum purpurascens

Plant Description

Purple-stemmed Privet, Ligustrum sinense, is a deciduous to evergreen shrub or small tree native to Asia. In traditional medicine, its leaves and bark are valued for their anti-inflammatory, antibacterial, and antioxidant properties. Phytochemical analysis reveals the presence of flavonoids, triterpenoids, and phenolic compounds, contributing to its efficacy in treating various ailments, including respiratory conditions and skin infections. Its pharmacological actions are attributed to these bioactive constituents.

Geographic Distribution

Native to China, found in provinces such as Yunnan, Guizhou, Sichuan, Hubei, Hunan, Guangxi, Guangdong, Jiangxi, Fujian, Zhejiang, Anhui, Jiangsu, Shaanxi, Gansu, Henan, Hebei, Shandong, Shanxi, and Liaoning.